Cas no 2228295-54-1 (5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine)

• Product Name: 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine
• CAS No: 2228295-54-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6004086
• PubChem ID: 165691448
• Update Time: 2025-06-15

5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine
• 2228295-54-1
• EN300-1762319
• 5-[2-(aminooxy)ethyl]-N,N-dimethylpyridin-2-amine

• Inchi： 1S/C9H15N3O/c1-12(2)9-4-3-8(7-11-9)5-6-13-10/h3-4,7H,5-6,10H2,1-2H3
• InChI Key： OIWCQJVUPJAACR-UHFFFAOYSA-N
• SMILES： O(CCC1=CN=C(C=C1)N(C)C)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.4Ų

Additional information on 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine

Comprehensive Overview of 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine (CAS No. 2228295-54-1)

5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine (CAS No. 2228295-54-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both aminooxy and dimethylamino functional groups in its structure makes it a valuable intermediate for synthetic chemistry and drug discovery.

One of the most intriguing aspects of 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine is its potential role in bioconjugation and click chemistry. Researchers are increasingly exploring its utility in labeling biomolecules, such as proteins and nucleic acids, due to its reactive aminooxy group. This aligns with the growing demand for site-specific modification techniques in biotechnology and diagnostics. Additionally, its pyridine backbone offers stability and compatibility with various reaction conditions, making it a preferred choice for advanced synthetic applications.

In the context of drug development, 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine has shown promise as a building block for small-molecule therapeutics. Its structural features allow for the design of compounds targeting specific biological pathways, such as enzyme inhibition or receptor modulation. This has led to increased interest from pharmaceutical companies and academic researchers alike, particularly in the development of precision medicine and targeted therapies.

From an industrial perspective, the compound's stability and reactivity make it suitable for use in catalysis and polymer chemistry. Its ability to act as a ligand or modifier in polymerization reactions has been explored in the production of high-performance materials. This aligns with the broader trend toward sustainable chemistry and the development of eco-friendly industrial processes.

The synthesis and characterization of 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to ensure purity and consistency. These methods are critical for meeting the stringent quality standards demanded by industries like pharmaceuticals and biotechnology. Furthermore, the compound's solubility and stability profiles are key considerations for its practical application in various formulations.

As the scientific community continues to explore the potential of 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine, its relevance in emerging technologies such as nanomedicine and bioimaging is also being investigated. The compound's ability to interact with biological systems at the molecular level opens new avenues for innovation in these cutting-edge fields. This underscores the importance of ongoing research and collaboration across disciplines to unlock its full potential.

In summary, 5-2-(aminooxy)ethyl-N,N-dimethylpyridin-2-amine (CAS No. 2228295-54-1) represents a fascinating example of how specialized chemicals can drive progress in science and industry. Its unique properties and broad applicability make it a compound of significant interest for researchers and professionals alike. As advancements in chemical synthesis and molecular design continue, the future applications of this compound are likely to expand even further.